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Compound of Interest

Compound Name: Heptacosane

Cat. No.: B1219689

Essential Safety and Handling Guide for
Heptacosane

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Heptacosane. The following
procedural guidance outlines operational and disposal plans to ensure safe laboratory
practices.

Heptacosane is a straight-chain alkane with the chemical formula C27Hse. While it is not
classified as a hazardous substance, adherence to standard laboratory safety protocols is
crucial to minimize any potential risks.[1]

Operational Plan: Handling Heptacosane Safely

1. Engineering Controls:

Work in a well-ventilated area.[1][2]

For procedures that may generate dust, use a fume hood or provide appropriate exhaust
ventilation.[2][3]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.
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o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are recommended to prevent skin
contact. Gloves should be inspected before use and disposed of properly after handling.

e Body Protection: A standard laboratory coat should be worn.

o Respiratory Protection: Under normal conditions of use, respiratory protection is not
required. However, if dust is generated, a NIOSH-approved N95 dust mask is recommended.

3. Handling Procedures:

e Avoid contact with skin and eyes.

e Minimize dust formation during handling.

o Keep containers tightly closed when not in use.

e Practice good industrial hygiene, including washing hands after handling and before eating,
drinking, or smoking.

4. Storage:

e Store in a cool, dry, and well-ventilated area.

o Keep away from heat and sources of ignition as it is a combustible solid.
» Store away from strong oxidizing agents.

Emergency Procedures

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
also under the eyelids. Seek medical attention if irritation persists.

 In case of skin contact: Wash off with soap and plenty of water.

« Ifinhaled (as dust): Move the person into fresh air. If symptoms occur, seek medical
attention.
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« If swallowed: Rinse mouth with water. Do not induce vomiting. Seek medical attention if a
large amount is ingested or if symptoms occur.

o Spills: For small spills, sweep up the material and place it into a suitable, closed container for
disposal. Avoid generating dust. Note that spills may create a slipping hazard.

Disposal Plan

Heptacosane is not classified as hazardous waste. However, all chemical waste should be
disposed of in accordance with local, state, and federal regulations.

¢ \Waste Collection: Collect solid waste in a labeled, sealed container.

o Disposal Method: The recommended method of disposal is to send it to a licensed landfill.
Do not dispose of it down the drain. Offer surplus and non-recyclable solutions to a licensed
disposal company.

Quantitative Data for Heptacosane

Property Value

Molecular Formula C27Hs6

Molecular Weight 380.73 g/mol

Appearance White, crystalline solid or colorless flakes
Melting Point 57 -60°C

Boiling Point 270 °C at 15-20 hPa

Flash Point 120 °C (248 °F) - closed cup

Solubility Insoluble in water

Storage Class 11 - Combustible Solids

Workflow for Handling Heptacosane
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Heptacosane Handling Workflow
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Caption: Workflow for the safe handling and disposal of Heptacosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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